Cas no 531492-75-8 (9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-)
531492-75-8 structure
Product Name:9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-
CAS No:531492-75-8
MF:C31H22O2
MW:426.505188465118
CID:357921
PubChem ID:23528410
Update Time:2025-04-19
9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-
- 9,9-bis(4-prop-2-ynoxyphenyl)fluorene
- SCHEMBL18179352
- 9,9-bis(4-propargyloxyphenyl)fluorene
- DTXSID70634750
- 531492-75-8
- 9,9-Bis[4-(prop-2-ynyloxy)phenyl]-9H-fluorene
- 9,9-Bis{4-[(prop-2-yn-1-yl)oxy]phenyl}-9H-fluorene
-
- Inchi: 1S/C31H22O2/c1-3-21-32-25-17-13-23(14-18-25)31(24-15-19-26(20-16-24)33-22-4-2)29-11-7-5-9-27(29)28-10-6-8-12-30(28)31/h1-2,5-20H,21-22H2
- InChI Key: IWHVKEDLURQIGZ-UHFFFAOYSA-N
- SMILES: O(CC#C)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)OCC#C)C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 426.16206
- Monoisotopic Mass: 426.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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